1-(methylsulfonyl)-N-(5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl)piperidine-4-carboxamide

• IUPAC Name: 1-methylsulfonyl-N-(5-thiophen-2-yl-1,3,4-oxadiazol-2-yl)piperidine-4-carboxamide
• InChI: InChI=1S/C13H16N4O4S2/c1-23(19,20)17-6-4-9(5-7-17)11(18)14-13-16-15-12(21-13)10-3-2-8-22-10/h2-3,8-9H,4-7H2,1H3,(H,14,16,18)
• InChI Key: BLVFJZWZMGTHAL-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCC(CC1)C(=O)NC2=NN=C(O2)C3=CC=CS3
• Molecular Formula: C13H16N4O4S2
• Molecular Weight: 356.4 g/mol

Description

1-(methylsulfonyl)-N-(5-(thiophen-2-yl)-1,3,4-oxadiazol-2-yl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C13H16N4O4S2 and its molecular weight is 356.42. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

The synthesis of compounds bearing the 1,3,4-oxadiazole moiety, including derivatives similar to the specified chemical, has attracted considerable interest due to their broad spectrum of biological activities. For instance, Khalid et al. (2016) synthesized a series of 5-substituted 1,3,4-oxadiazole-2-yl-4-(piperidin-1-ylsulfonyl)benzyl sulfides and evaluated their enzyme inhibition potential, specifically against butyrylcholinesterase (BChE), and conducted molecular docking studies to explore their binding affinities (Khalid et al., 2016). Similarly, Rehman et al. (2018) reported the synthesis of piperidine-4-carboxylic acid ethyl ester-appended 1,3,4-oxadiazole hybrids and evaluated them as potential anticancer agents, highlighting the importance of structural modifications for enhancing biological activity (Rehman et al., 2018).

Antimicrobial and Anticancer Potentials

The antimicrobial potential of 1,3,4-oxadiazole derivatives has been a significant area of research. Iqbal et al. (2017) synthesized acetamide derivatives bearing azinane and 1,3,4-oxadiazole heterocyclic cores, evaluating their antibacterial potentials. The study demonstrated moderate inhibitory activity against various bacterial strains, highlighting the potential of these compounds in developing new antimicrobial agents (Iqbal et al., 2017). Furthermore, the search for new anticancer agents has led to the investigation of 1,3,4-oxadiazole derivatives. Rehman et al. (2018) synthesized a series of new N-substituted derivatives to evaluate as drug candidates for Alzheimer’s disease, demonstrating the utility of these compounds in exploring new therapeutic avenues (Rehman et al., 2018).